Cas no 2097977-43-8 (1-(((3-chloropyridin-2-yl)oxy)methyl)cyclopropane-1-carbaldehyde)

• Product Name: 1-(((3-chloropyridin-2-yl)oxy)methyl)cyclopropane-1-carbaldehyde
• CAS No: 2097977-43-8
• MF: C₁₀H₁₀ClNO₂
• MW: 211.644901752472
• CID: 6615052
• PubChem ID: 121207875
• Update Time: 2025-08-05

1-(((3-chloropyridin-2-yl)oxy)methyl)cyclopropane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(((3-chloropyridin-2-yl)oxy)methyl)cyclopropane-1-carbaldehyde
• F2147-4479
• 1-[(3-chloropyridin-2-yl)oxymethyl]cyclopropane-1-carbaldehyde
• AKOS026717141
• 2097977-43-8

• Inchi： 1S/C10H10ClNO2/c11-8-2-1-5-12-9(8)14-7-10(6-13)3-4-10/h1-2,5-6H,3-4,7H2
• InChI Key： IEZWNTNRIOCONA-UHFFFAOYSA-N
• SMILES： ClC1=CC=CN=C1OCC1(C=O)CC1

Computed Properties

• Exact Mass: 211.0400063g/mol
• Monoisotopic Mass: 211.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 39.2Ų

Additional information on 1-(((3-chloropyridin-2-yl)oxy)methyl)cyclopropane-1-carbaldehyde

1-(((3-chloropyridin-2-yl)oxy)methyl)cyclopropane-1-carbaldehyde: A Comprehensive Overview

The compound 1-(((3-chloropyridin-2-yl)oxy)methyl)cyclopropane-1-carbaldehyde, identified by the CAS number 2097977-43-8, is a chemically synthesized organic compound with a unique structure and potential applications in various fields. This compound belongs to the class of aldehydes and features a cyclopropane ring, which is a three-membered carbon ring, making it highly strained and reactive. The presence of the chloropyridine group further enhances its chemical properties, making it an interesting subject for both academic and industrial research.

The molecular structure of this compound can be broken down into two main parts: the cyclopropane ring and the chloropyridine moiety. The cyclopropane ring is attached to a carbaldehyde group, which adds to its reactivity. The chloropyridine group, on the other hand, introduces aromaticity and electron-withdrawing effects due to the chlorine atom. This combination makes the compound versatile in terms of its chemical behavior and potential applications.

Recent studies have highlighted the importance of such compounds in drug discovery and material science. The cyclopropane ring, being highly strained, is known to exhibit unique reactivity in organic reactions. This property has been exploited in various synthetic pathways to construct complex molecules with high efficiency. Additionally, the presence of the chloropyridine group provides opportunities for further functionalization, enabling the synthesis of derivatives with diverse biological activities.

In terms of synthesis, this compound can be prepared through a series of well-established organic reactions. The synthesis typically involves the coupling of a chloropyridine derivative with a cyclopropane aldehyde precursor. This process may require the use of transition metal catalysts or other reagents to facilitate the reaction. The exact synthetic route would depend on the starting materials and desired product specifications.

The physical properties of this compound include its melting point, boiling point, density, and solubility in various solvents. These properties are crucial for determining its stability under different conditions and its suitability for specific applications. For instance, its solubility in organic solvents makes it ideal for use in organic reactions or as an intermediate in pharmaceutical synthesis.

One of the most promising applications of this compound lies in its potential as an intermediate in drug discovery. Aldehydes are often used as building blocks in medicinal chemistry due to their ability to undergo various condensation reactions. The cyclopropane ring adds an additional layer of complexity and diversity to the molecule, making it a valuable asset in designing bioactive compounds with novel therapeutic potentials.

Moreover, recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy. By employing molecular docking studies and quantum mechanical calculations, scientists can assess how this compound might interact with biological targets such as enzymes or receptors. These insights are invaluable for guiding experimental efforts and optimizing lead compounds for drug development.

In conclusion, 1-(((3-chloropyridin-2-yl)oxy)methyl)cyclopropane-1-carbaldehyde (CAS No: 2097977-43-8) is a chemically intriguing compound with significant potential in various scientific domains. Its unique structure, reactivity, and versatility make it an attractive candidate for further research and development. As our understanding of its properties continues to grow, so too does its potential to contribute to groundbreaking advancements in chemistry and related fields.